2-Ethylhexyl magnesium bromide
Overview
Description
2-Ethylhexyl magnesium bromide is an organometallic compound. It is a Grignard reagent that can be used in the synthesis of 3-ethyl-N,N-dimethyl-1-(pyridin-2-yl)heptan-1-amine, a pyridyl amine ligand, which is used in the polymerization of olefins .
Synthesis Analysis
2-Ethylhexyl magnesium bromide is typically prepared by reacting magnesium turnings with 1-bromohexane in diethyl ether solvent . It can be used in the synthesis of various compounds, including 3-ethyl-N,N-dimethyl-1-(pyridin-2-yl)heptan-1-amine and diphenylbis(2-ethylhexyl)germane from diphenylgermanium dichloride by Grignard addition reaction .Molecular Structure Analysis
The molecular formula of 2-Ethylhexyl magnesium bromide is MgBr(C8H17) and it has a molar mass of 261.21 g/mol.Chemical Reactions Analysis
As a Grignard reagent, 2-Ethylhexyl magnesium bromide can participate in various chemical reactions. It can add to various electrophiles, such as carbonyl compounds, to form alcohols or carboxylic acids . It can also be used in the synthesis of 3-ethyl-N,N-dimethyl-1-(pyridin-2-yl)heptan-1-amine .Physical And Chemical Properties Analysis
2-Ethylhexyl magnesium bromide is a colorless to yellowish liquid with a faint odor and a density of 0.966 g/mL. It is extremely flammable .Scientific Research Applications
Polymerization of Olefins
It can be used in the synthesis of 3-ethyl-N,N-dimethyl-1-(pyridin-2-yl)heptan-1-amine, a pyridyl amine ligand, which is used in the polymerization of olefins .
Grignard Addition Reaction
2-Ethylhexyl magnesium bromide can be used in Grignard addition reactions. For example, it can be used to synthesize diphenylbis(2-ethylhexyl) germane from diphenylgermanium dichloride .
Preparation of Silafluorene-based Copolymers
It can be used in the preparation of dichloro(dodecyl)2-ethylhexylsilane, a key intermediate that is used in the preparation of silafluorene-based copolymers .
Addition Reactions
Similar to other Grignard reagents, 2-Ethylhexyl magnesium bromide can be used in addition reactions. It can add to various electrophiles, such as carbonyl compounds, to form alcohols or carboxylic acids .
Synthesis of Pharmaceuticals and Natural Products
These types of reactions are commonly used for the synthesis of pharmaceuticals, natural products, and other organic compounds .
Mechanism of Action
Target of Action
2-Ethylhexyl magnesium bromide (EtMgBr) is a Grignard reagent . Its primary targets are electrophilic carbon atoms found in carbonyl compounds or other electrophiles.
Result of Action
The result of EtMgBr’s action is the formation of new carbon-carbon bonds in organic molecules. This transformation allows for the synthesis of various complex molecules, such as 3-ethyl-N,N-dimethyl-1-(pyridin-2-yl)heptan-1-amine, a pyridyl amine ligand used in the polymerization of olefins .
Safety and Hazards
Future Directions
properties
IUPAC Name |
magnesium;3-methanidylheptane;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17.BrH.Mg/c1-4-6-7-8(3)5-2;;/h8H,3-7H2,1-2H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFPKVQBKKLRQHZ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC([CH2-])CC.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17BrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylhexyl magnesium bromide | |
CAS RN |
90224-21-8 |
Source
|
| Record name | (2-Ethylhexyl)magnesium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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